N-cyclopropyl-5-(6-methoxypyridin-3-yl)thiophene-2-carboxamide

• IUPAC Name: N-cyclopropyl-5-(6-methoxypyridin-3-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C14H14N2O2S/c1-18-13-7-2-9(8-15-13)11-5-6-12(19-11)14(17)16-10-3-4-10/h2,5-8,10H,3-4H2,1H3,(H,16,17)
• InChI Key: HZMJEDSJDSHFQC-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)C2=CC=C(S2)C(=O)NC3CC3
• Molecular Formula: C14H14N2O2S
• Molecular Weight: 274.34 g/mol

Description

N-cyclopropyl-5-(6-methoxypyridin-3-yl)thiophene-2-carboxamide is a compound of interest in the field of chemistry and pharmaceuticals due to its structural uniqueness and potential biological activities. While specific studies on this compound are scarce, research on similar structures provides insights into its synthesis, properties, and applications.

Synthesis Analysis

The synthesis of similar compounds typically involves multi-step reactions including condensation, nucleophilic substitution, and amidation processes. For example, compounds with related structures have been synthesized through three-component reactions in water using triethylamine as a base at room temperature, demonstrating the utility of water as a solvent for the synthesis of complex organic compounds (Jayarajan et al., 2019).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using techniques such as FT-IR, NMR, and X-ray diffraction. These techniques provide detailed information on the bonding, configuration, and overall molecular architecture, which are crucial for understanding the chemical behavior and potential interactions of the compound (Lu et al., 2021).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, it would interact with biological targets in the body, which could be proteins, DNA, or other molecules. Without specific studies, it’s hard to predict the exact mechanism of action.